Cas no 2361635-46-1 (Pyridine, 3-(dimethylphosphinyl)-)

• Product Name: Pyridine, 3-(dimethylphosphinyl)-
• CAS No: 2361635-46-1
• MF: C₇H₁₀NOP
• MW: 155.134162425995
• CID: 6415868
• PubChem ID: 132241503
• Update Time: 2025-08-05

Pyridine, 3-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• CS-0531040
• Dimethyl(pyridin-3-yl)phosphine oxide
• EN300-6493557
• SCHEMBL19726387
• 2361635-46-1
• 3-dimethylphosphorylpyridine
• Dimethyl(pyridin-3-yl)phosphineoxide
• 3-(dimethylphosphoryl)pyridine
• Pyridine, 3-(dimethylphosphinyl)-

• Inchi： 1S/C7H10NOP/c1-10(2,9)7-4-3-5-8-6-7/h3-6H,1-2H3
• InChI Key： IQLPKQGTJZEENJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1P(C)(C)=O

Computed Properties

• Exact Mass: 155.050000940g/mol
• Monoisotopic Mass: 155.050000940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 331.0±24.0 °C(Predicted)
• pka: 2.67±0.11(Predicted)

Additional information on Pyridine, 3-(dimethylphosphinyl)-

Pyridine, 3-(dimethylphosphinyl)- (CAS No. 2361635-46-1)

Pyridine, 3-(dimethylphosphinyl)-, also known by its CAS number 2361635-46-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the dimethylphosphinyl group at the 3-position of the pyridine ring introduces unique electronic and structural properties, making it an interesting subject for both academic research and industrial applications.

The structure of Pyridine, 3-(dimethylphosphinyl)- consists of a pyridine ring with a dimethylphosphinyl substituent. The dimethylphosphinyl group (-P(CH₃)₂) is a strong electron-donating group due to the lone pair on the phosphorus atom. This substituent significantly influences the electronic properties of the pyridine ring, making it more electron-rich compared to unsubstituted pyridine. This characteristic makes Pyridine, 3-(dimethylphosphinyl)- a valuable compound in organometallic chemistry and catalysis.

In recent years, researchers have explored the potential of Pyridine, 3-(dimethylphosphinyl)- as a ligand in transition metal complexes. Its ability to coordinate with metal centers through both the nitrogen atom of the pyridine ring and the phosphorus atom of the dimethylphosphinyl group makes it an excellent bidentate ligand. Studies have shown that complexes derived from Pyridine, 3-(dimethylphosphinyl)- exhibit high catalytic activity in various reactions, including olefin polymerization and hydrogenation. These findings highlight its potential in developing efficient catalysts for industrial processes.

Beyond catalysis, Pyridine, 3-(dimethylphosphinyl)- has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic semiconductors to enhance their electrical conductivity and stability. The results are promising, suggesting that Pyridine, 3-(dimethylphosphinyl)--based materials could be used in next-generation electronic devices.

The synthesis of Pyridine, 3-(dimethylphosphinyl)- typically involves nucleophilic substitution reactions. Starting from pyridine or its derivatives, the dimethylphosphinyl group is introduced at the 3-position through appropriate substitution chemistry. Recent advancements in this area have focused on developing more efficient and environmentally friendly synthesis methods. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

In terms of physical properties, Pyridine, 3-(dimethylphosphinyl)- is a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF. Its stability under various conditions has been extensively studied, with results indicating that it is stable under normal storage conditions but may decompose under extreme thermal or oxidative conditions.

The demand for Pyridine, 3-(dimethylphosphinyl)- has grown significantly due to its diverse applications across multiple industries. Its role as a ligand in catalysis and its potential in materials science make it an essential compound for both academic research and industrial development. As researchers continue to explore its properties and applications, new opportunities for its use are expected to emerge.

In conclusion, Pyridine, 3-(dimethylphosphinyl)- (CAS No. 2361635-46-1) is a versatile compound with unique electronic properties that make it valuable in various chemical applications. From catalysis to materials science, this compound continues to be a focus of research due to its potential to contribute to advancements in technology and industry.